Cas no 2228946-10-7 (tert-butyl N-2-amino-3-(2-hydroxy-4-methylphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-hydroxy-4-methylphenyl)propylcarbamate
• CAS No: 2228946-10-7
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 5913968
• PubChem ID: 165621908
• Update Time: 2025-07-01

tert-butyl N-2-amino-3-(2-hydroxy-4-methylphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-hydroxy-4-methylphenyl)propylcarbamate
• 2228946-10-7
• tert-butyl N-[2-amino-3-(2-hydroxy-4-methylphenyl)propyl]carbamate
• EN300-1890215

• Inchi： 1S/C15H24N2O3/c1-10-5-6-11(13(18)7-10)8-12(16)9-17-14(19)20-15(2,3)4/h5-7,12,18H,8-9,16H2,1-4H3,(H,17,19)
• InChI Key： MFZAUWQZJJKFQD-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC(C)=CC=1O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-3-(2-hydroxy-4-methylphenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-3-(2-hydroxy-4-methylphenyl)propylcarbamate (CAS No. 2228946-10-7)

The compound tert-butyl N-2-amino-3-(2-hydroxy-4-methylphenyl)propylcarbamate (CAS No. 2228946-10-7) is a specialized organic molecule with significant applications in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a hydroxy-4-methylphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development.

One of the key features of tert-butyl N-2-amino-3-(2-hydroxy-4-methylphenyl)propylcarbamate is its versatility in organic synthesis. The presence of both amino and hydroxy functional groups allows for selective modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of modern drug design, where structure-activity relationship (SAR) studies are critical for optimizing therapeutic efficacy.

In recent years, the demand for high-purity intermediates like CAS No. 2228946-10-7 has surged, driven by advancements in precision medicine and targeted therapies. The compound's potential applications in neurological disorders and inflammatory diseases have also sparked interest, as researchers explore its interactions with biological targets. This aligns with the growing focus on personalized healthcare, where compounds with specific functional groups are essential for developing customized treatments.

From a synthetic chemistry perspective, tert-butyl N-2-amino-3-(2-hydroxy-4-methylphenyl)propylcarbamate is often utilized in peptide coupling reactions and protecting group strategies. Its tert-butyloxycarbonyl (Boc) group is particularly valuable for protecting amines during multi-step syntheses, a technique widely employed in the production of APIs (Active Pharmaceutical Ingredients). This underscores the compound's importance in industrial-scale pharmaceutical manufacturing.

Another area of interest is the compound's potential role in green chemistry. As the pharmaceutical industry shifts toward sustainable practices, intermediates like CAS No. 2228946-10-7 are being evaluated for their environmental impact. Researchers are investigating eco-friendly synthesis routes and catalytic processes to minimize waste and energy consumption, reflecting broader trends in corporate sustainability.

For those seeking technical data on tert-butyl N-2-amino-3-(2-hydroxy-4-methylphenyl)propylcarbamate, key parameters include its molecular weight, solubility profile, and stability under various conditions. These properties are crucial for ensuring compatibility with downstream applications, such as formulation development or analytical method validation. Additionally, the compound's spectroscopic characteristics (e.g., NMR, IR) are often referenced in quality control protocols.

In summary, tert-butyl N-2-amino-3-(2-hydroxy-4-methylphenyl)propylcarbamate (CAS No. 2228946-10-7) represents a critical building block in modern chemical research. Its applications span drug discovery, industrial synthesis, and sustainable chemistry, making it a focal point for innovation. As scientific inquiry continues to evolve, this compound is poised to play an even greater role in addressing global health challenges and advancing cutting-edge technologies.